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molecular formula C17H17NO2 B3138086 1H-Indole,5-[2-(phenylmethoxy)ethoxy]- CAS No. 445490-65-3

1H-Indole,5-[2-(phenylmethoxy)ethoxy]-

Cat. No. B3138086
M. Wt: 267.32 g/mol
InChI Key: ONVWMJXMIRWBOW-UHFFFAOYSA-N
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Patent
US06855722B2

Procedure details

5 (2-Benzyloxy-ethoxy)-2-nitro-toluene (12.4 g, 43.0 mmol), N-N-dimethylformamide dimethyl acetal (6.55 g, 51.6 mmol) and pyrrolidine (3.68 g, 51.6 mmol) were dissolved in N-N-dimethylformamide (25 mL). The mixture was heated to 120° C. for 16 h. The solvent was evaporated under vacuum and the crude reaction was dissolved in 70% ethyl acetate/methanol (250 mL). The reaction was placed in a Parr Hydrogenator under a hydrogen atmosphere for 16 h with 10% palladium on carbon [10% w/w] (3.00 g) at 50 psi. The reaction was filtrated over celite and the crude mixture was purified via column chromatography with silica gel eluting with hexane/ethyl acetate to give the title compound (22% yield). 1H NMR (CDCl3) δ 7.27-7.41 (m, 6H), 7.19 (t, 1H, J=2.5 Hz), 7.13 (d, 1H, J=2.3 Hz), 6.91 (dd, 1H, J=2.5, 8.8 Hz), 6.48 (m, 1H), 4.67 (s, 2H), 4.21 (m, 2H), 3.87 (m, 2H).
Name
(2-Benzyloxy-ethoxy)-2-nitro-toluene
Quantity
12.4 g
Type
reactant
Reaction Step One
[Compound]
Name
N-N-dimethylformamide dimethyl acetal
Quantity
6.55 g
Type
reactant
Reaction Step One
Quantity
3.68 g
Type
reactant
Reaction Step One
[Compound]
Name
N-N-dimethylformamide
Quantity
25 mL
Type
solvent
Reaction Step One
Name
ethyl acetate methanol
Quantity
250 mL
Type
solvent
Reaction Step Two
Quantity
3 g
Type
catalyst
Reaction Step Three
Yield
22%

Identifiers

REACTION_CXSMILES
[CH2:1]([O:8][CH2:9][CH2:10][O:11][C:12]1[C:13]([N+]([O-])=O)=[C:14]([CH3:18])[CH:15]=[CH:16][CH:17]=1)[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.[NH:22]1CCC[CH2:23]1>C(OCC)(=O)C.CO.[Pd]>[CH2:1]([O:8][CH2:9][CH2:10][O:11][C:12]1[CH:13]=[C:14]2[C:15](=[CH:16][CH:17]=1)[NH:22][CH:23]=[CH:18]2)[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1 |f:2.3|

Inputs

Step One
Name
(2-Benzyloxy-ethoxy)-2-nitro-toluene
Quantity
12.4 g
Type
reactant
Smiles
C(C1=CC=CC=C1)OCCOC=1C(=C(C=CC1)C)[N+](=O)[O-]
Name
N-N-dimethylformamide dimethyl acetal
Quantity
6.55 g
Type
reactant
Smiles
Name
Quantity
3.68 g
Type
reactant
Smiles
N1CCCC1
Name
N-N-dimethylformamide
Quantity
25 mL
Type
solvent
Smiles
Step Two
Name
ethyl acetate methanol
Quantity
250 mL
Type
solvent
Smiles
C(C)(=O)OCC.CO
Step Three
Name
Quantity
3 g
Type
catalyst
Smiles
[Pd]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
120 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The solvent was evaporated under vacuum
CUSTOM
Type
CUSTOM
Details
the crude reaction
FILTRATION
Type
FILTRATION
Details
The reaction was filtrated over celite
CUSTOM
Type
CUSTOM
Details
the crude mixture was purified via column chromatography with silica gel eluting with hexane/ethyl acetate

Outcomes

Product
Name
Type
product
Smiles
C(C1=CC=CC=C1)OCCOC=1C=C2C=CNC2=CC1
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 22%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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